Cas no 1804843-60-4 (3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid)

• Product Name: 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid
• CAS No: 1804843-60-4
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4835610
• Update Time: 2025-06-14

3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid

• Inchi： 1S/C8H4ClF3INO3/c9-1-3-5(7(15)16)4(2-14-6(3)13)17-8(10,11)12/h2H,1H2,(H,15,16)
• InChI Key： BMEVJXISIVAAEJ-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C(=O)O)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid

Comprehensive Analysis of 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804843-60-4)

3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804843-60-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl moiety, an iodo substituent, and a trifluoromethoxy group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science, particularly in the development of novel bioactive molecules.

The structural complexity of 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid offers versatile reactivity, enabling its use in cross-coupling reactions, nucleophilic substitutions, and other key transformations. Its CAS No. 1804843-60-4 is often queried in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial settings. Recent trends highlight growing interest in trifluoromethoxy-containing compounds due to their enhanced metabolic stability and lipophilicity, which are critical properties in modern drug design.

In the context of sustainability and green chemistry, researchers are exploring eco-friendly synthetic routes for pyridine-based intermediates like this compound. Questions such as "How to optimize the synthesis of 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid?" or "What are the applications of iodo-substituted pyridines?" are commonly searched, indicating a demand for practical insights. This aligns with the broader shift toward efficient and scalable methodologies in fine chemical production.

From a regulatory perspective, CAS No. 1804843-60-4 is not classified under restricted categories, ensuring its accessibility for legitimate research purposes. However, users must adhere to standard laboratory safety protocols when handling this compound. The presence of both chloromethyl and iodo groups necessitates careful handling to avoid unintended reactions, a topic frequently addressed in safety-focused queries.

The compound's role in agrochemical innovation is another area of interest. With the rising demand for crop protection agents, trifluoromethoxy-containing pyridines are being investigated for their potential herbicidal and insecticidal properties. This aligns with global efforts to address food security challenges through advanced chemical solutions.

In summary, 3-(Chloromethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-carboxylic acid (CAS No. 1804843-60-4) represents a critical building block in multidisciplinary research. Its unique structure and reactivity profile continue to inspire innovations in pharmaceuticals, agrochemicals, and beyond, making it a compound of enduring relevance in the scientific community.